molecular formula C15H15N3O2S B8347906 5-tert-Butyl-2-(2-nitro-phenylamino)-thiophene-3-carbonitrile

5-tert-Butyl-2-(2-nitro-phenylamino)-thiophene-3-carbonitrile

Cat. No.: B8347906
M. Wt: 301.4 g/mol
InChI Key: STLHIMRTEUGYSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-tert-Butyl-2-(2-nitro-phenylamino)-thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C15H15N3O2S and its molecular weight is 301.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H15N3O2S

Molecular Weight

301.4 g/mol

IUPAC Name

5-tert-butyl-2-(2-nitroanilino)thiophene-3-carbonitrile

InChI

InChI=1S/C15H15N3O2S/c1-15(2,3)13-8-10(9-16)14(21-13)17-11-6-4-5-7-12(11)18(19)20/h4-8,17H,1-3H3

InChI Key

STLHIMRTEUGYSC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(S1)NC2=CC=CC=C2[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add a solution of 2-amino-5-tert-butyl-thiophene-3-carbonitrile (16.9 g, 94 mmol) in THF (50 mL) to a mixture of washed NaH (from 6.76 g of 60% mineral oil dispersion) in THF (200 mL) in a water bath at room temperature. Stir 15 minutes, then add a solution of 2-fluoro-nitrobenzene (13.2 g, 94 mmol) in THF (50 mL) dropwise. Stir overnight. Pour the purple reaction mixture unto 6 N HCl (400 mL). Extract the mixture with diethyl ether (400 mL). Wash the ether layer with 2 N HCl (400 mL), brine (250 mL), dry (Na2SO4), and concentrate to afford a mixture of crystals in a dark oily residue. Triturate the crystals with hexanes and filter to afford the title compound as a red powder (21.2 g, 75%) mp 85-90° C.: 1H NMR (CDCl3) δ 1.39 (s, 9H), 6.81 (s, 1H), 6.97 (t, 1H), 7.23 (d, 1H), 7.53 (t, 1H), 8.25 (d, 1H), 9.66 (bs, 1H).
Quantity
16.9 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
6.76 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
13.2 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
400 mL
Type
reactant
Reaction Step Four
Yield
75%

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